BENGHE Foundational & Exploratory

Check Availability & Pricing

Trioctylphosphine: A Comprehensive Safety and
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Immediate Release

This technical guide provides an in-depth overview of the safety data sheet (SDS) for
trioctylphosphine (TOP), a critical reagent in various research and development applications,
including nanoparticle synthesis and as a pharmaceutical intermediate.[1] This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its properties, hazards, handling procedures, and emergency protocols.

Core Safety and Hazard Information

Trioctylphosphine is classified as a hazardous substance, primarily causing severe skin burns
and serious eye damage.[2][3][4][5][6][7] Ingestion can also lead to severe swelling and
damage to the gastrointestinal tract.[5][8] It is crucial to handle this chemical with appropriate
personal protective equipment (PPE) in a well-ventilated area.[2][4]

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
categorizes trioctylphosphine as follows:

» Skin Corrosion/Irritation: Category 1B[2][3][4][5][9][10]

o Serious Eye Damage/Eye Irritation: Category 1[2][3][4][5][9]
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o Specific Target Organ Toxicity (Single Exposure): Category 3, targeting the respiratory
system.[5]

The following diagram illustrates the logical flow of the GHS classification for
trioctylphosphine, leading to the assigned hazard statements and pictograms.
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GHS Classification Pathway for Trioctylphosphine.

Physical and Chemical Properties
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A thorough understanding of the physical and chemical properties of trioctylphosphine is

essential for its safe handling and use in experimental settings.

Property Value Source
Molecular Formula C24H51P [B17111][12]
Molecular Weight 370.64 g/mol [BI[7][10][11][12]
Appearance Colorless to pale yellow liquid [A781aaz]
Odor Unpleasant, garlic-like [718]

Density 0.831 g/mL at 25 °C [9][10][11][13]
Boiling Point 284-291 °C at 50 mmHg (4191107 1113]
Flash Point 147 °C (296.6 °F) - closed cup [10]

Water Solubility Immiscible [51[8]1[13]
Refractive Index n20/D 1.468 (lit.) [10][13]

Toxicological Data

The toxicity of trioctylphosphine has been evaluated through various studies, with the

following data being reported:

Test Species Route Value Source
LD50 Rat Oral 5600 mg/kg [5106119]
] 5800 - 6600
LD50 Rabbit Dermal [5106119]
mg/kg

Experimental Protocols

The safety classifications of trioctylphosphine are based on standardized experimental

protocols. Below are summaries of the methodologies for key toxicological assessments.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7421972.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Trioctylphosphine
https://www.guidechem.com/dictionary/en/4731-53-7.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7421972.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Trioctylphosphine
https://www.sigmaaldrich.com/SG/en/product/aldrich/117854
https://www.guidechem.com/dictionary/en/4731-53-7.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://en.wikipedia.org/wiki/Trioctylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Trioctylphosphine
https://standards.iteh.ai/catalog/standards/cen/23b64f70-f901-43b0-a6d6-bac111008575/en-166-1995
https://www.guidechem.com/dictionary/en/4731-53-7.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trioctylphosphine
https://standards.iteh.ai/catalog/standards/cen/23b64f70-f901-43b0-a6d6-bac111008575/en-166-1995
https://cladsafety.co.uk/en-166-understanding-the-personal-eye-protection-standard/
https://www.sigmaaldrich.com/SG/en/product/aldrich/117854
https://www.guidechem.com/dictionary/en/4731-53-7.html
https://www.analytice.com/en/oecd-404-laboratory-skin-irritant-corrosive-test/
https://en.wikipedia.org/wiki/Trioctylphosphine
https://cladsafety.co.uk/en-166-understanding-the-personal-eye-protection-standard/
https://www.sigmaaldrich.com/SG/en/product/aldrich/117854
https://www.guidechem.com/dictionary/en/4731-53-7.html
https://www.analytice.com/en/oecd-404-laboratory-skin-irritant-corrosive-test/
https://www.sigmaaldrich.com/SG/en/product/aldrich/117854
https://skanwear.com/blogs/ppe-standards/en-166
https://standards.iteh.ai/catalog/standards/cen/23b64f70-f901-43b0-a6d6-bac111008575/en-166-1995
https://www.analytice.com/en/oecd-404-laboratory-skin-irritant-corrosive-test/
https://www.sigmaaldrich.com/SG/en/product/aldrich/117854
https://www.analytice.com/en/oecd-404-laboratory-skin-irritant-corrosive-test/
https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://skanwear.com/blogs/ppe-standards/en-166
https://www.baymro.com/learn-about-en166-personal-eye-protection-standard/
https://cladsafety.co.uk/en-166-understanding-the-personal-eye-protection-standard/
https://skanwear.com/blogs/ppe-standards/en-166
https://www.baymro.com/learn-about-en166-personal-eye-protection-standard/
https://cladsafety.co.uk/en-166-understanding-the-personal-eye-protection-standard/
https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This test is designed to assess the potential of a substance to cause irreversible skin damage.
[12][13][14][15][16]

Animal Model: The albino rabbit is the preferred species for this test.[12]

Test Substance Application: A single dose of 0.5 mL (for liquids) or 0.5 g (for solids) is
applied to a small area of the animal's skin (approximately 6 cm?).[12] An untreated area of
skin serves as a control.

Exposure Duration: The substance is left in contact with the skin for up to 4 hours.[12][14]

Observation: After the exposure period, the substance is removed, and the skin is observed
for signs of erythema (redness) and edema (swelling) for up to 14 days.[12][14]

Classification: If corrosive effects are observed, the test is terminated.[14] If irritation persists
to the end of the 14-day observation period, the substance is classified as an irritant.[12] The
severity and reversibility of the skin reactions determine the final classification.

Acute Oral Toxicity (LD50) Testing

The LD50 (Lethal Dose, 50%) test determines the single dose of a substance that is expected

to cause death in 50% of a test animal population.[17][18]

Animal Model: Rodents, such as rats or mice, are commonly used.[17][18] Animals are
typically fasted before the administration of the test substance.[18][19]

Dose Administration: The substance is administered orally, usually via gavage, in graduated
doses to several groups of animals.[17]

Observation Period: Animals are observed for a period of at least 14 days for signs of toxicity
and mortality.[17][18]

Data Analysis: The LD50 value is statistically derived from the dose-response data,
representing the dose at which 50% of the animals in a group are expected to die.[17]
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First-Aid Measures

In the event of exposure to trioctylphosphine, immediate and appropriate first-aid measures
are critical. The following workflow diagram outlines the recommended procedures.

Exposure Event

Exposure to

L Trioctylphosphine J

If inhaled If on gkin If in eyes If swallowed
Immediate Actions
v \ \
— Skin Contact: Eye Contact: Ingestion:
Inhalation: . . . f . .
Move to fresh air. Remove contaminated clothing. Rinse cautiously with water Rinse mouth.
: Rinse with water/shower. for several minutes. Do NOT induce vomiting.
4 . . N
Medical Attention

Seek Immediate
Medical Advice/Attention

Show Safety Data Sheet
to the doctor.
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First-Aid Workflow for Trioctylphosphine Exposure.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with
trioctylphosphine.

e Handling: Use in a well-ventilated area or under a chemical fume hood.[4][5] Avoid contact
with skin, eyes, and clothing.[2][4] Do not breathe vapors or mist.[2] Wear appropriate
personal protective equipment (PPE).[2][3][4]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][4]
Store locked up and away from incompatible materials such as oxidizing agents and air, as it
is air-sensitive.[2][3][5][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling
trioctylphosphine:

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN 166 or
NIOSH standards.[2][3][4]

o Skin Protection: Wear chemical-resistant gloves (e.g., neoprene or nitrile rubber) and
protective clothing to prevent skin contact.[2][8]

e Respiratory Protection: If inhalation of vapors or mists is possible, use a NIOSH-approved
respirator with an organic vapor cartridge.[2][20][21][22]

This guide is intended to supplement, not replace, the information provided in the official Safety
Data Sheet from the manufacturer. Always refer to the specific SDS for the product you are
using for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

